molecular formula C11H10O4 B8285566 5,7-Dimethoxybenzofuran-2-carbaldehyde

5,7-Dimethoxybenzofuran-2-carbaldehyde

Cat. No.: B8285566
M. Wt: 206.19 g/mol
InChI Key: IBIUSSDDOLQPNW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,7-Dimethoxybenzofuran-2-carbaldehyde is a useful research compound. Its molecular formula is C11H10O4 and its molecular weight is 206.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H10O4

Molecular Weight

206.19 g/mol

IUPAC Name

5,7-dimethoxy-1-benzofuran-2-carbaldehyde

InChI

InChI=1S/C11H10O4/c1-13-8-3-7-4-9(6-12)15-11(7)10(5-8)14-2/h3-6H,1-2H3

InChI Key

IBIUSSDDOLQPNW-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C2C(=C1)C=C(O2)C=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred solution of 39 (1.2 g, 4.0 mmol) in acetic acid (35 mL) was refluxed for 16 h. After cooling, the solution was evaporated to dryness. The crude product was adsorbed on silica gel and purified by flash chromatography, eluting with hexane/EtOAc (2:1) to give 40 (230 mg, 28%) as a white solid. 1H NMR (500 MHz, CDCl3): δ: 9.89 (1H, s, CHO), 7.50 (1H, s, H-3), 6.69 (1H, d, J4,6=2.2 Hz, H-6), 6.64 (1H, d, J4,6=2.2 Hz, H-4), 4.01 (3H, s, OMe), 3.87 (3H, s, OMe). 13C NMR CDEPT 135, (500 MHz, CDCl3): δ: 179.91 (CHO), 153.37 (C-2), 116.10 (C-3), 101.80 (C-6), 94.90 (C-4), 56.20 (OMe), 55.88 (OMe).
Name
39
Quantity
1.2 g
Type
reactant
Reaction Step One
Quantity
35 mL
Type
solvent
Reaction Step One
Name
Yield
28%

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